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Compound of Interest

Compound Name: Methidathion

Cat. No.: B032985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological effects of

Methidathion on non-target organisms. Methidathion, an organophosphate insecticide, is

known for its high toxicity to a wide range of species that are not the intended targets of its

application. This document summarizes key quantitative toxicity data, details the experimental

protocols used to derive this data, and provides visual representations of the primary

mechanism of action and experimental workflows.

Quantitative Toxicological Data
The following tables summarize the acute toxicity of Methidathion across various non-target

organisms. The data is presented to facilitate comparison and risk assessment.

Table 1: Acute Toxicity of Methidathion to Avian Species
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Species Exposure Route
LD50 (mg/kg body
weight)

Source

Mallard Duck (Anas

platyrhynchos)
Oral 23 - 33 [1]

Canadian Goose

(Branta canadensis)
Oral 8.41 [1]

Ring-necked

Pheasant (Phasianus

colchicus)

Oral 33.2 [1]

Chukar Partridge

(Alectoris chukar)
Oral 225 [1]

Table 2: Acute Toxicity of Methidathion to Aquatic Organisms

Species LC50 (µg/L) Exposure Duration Source

Rainbow Trout

(Oncorhynchus

mykiss)

10 - 14 96 hours [1]

Bluegill Sunfish

(Lepomis

macrochirus)

2 - 9 96 hours [1]

Daphnia magna

(Water Flea)
6.4 48 hours [2]

Blue-Green Algae

(Anabaena flosaquae)
67521 (EC50) 96 hours [2]

Table 3: Acute Toxicity of Methidathion to Honeybees (Apis mellifera)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://content.fera.co.uk/hubfs/CCSS/OECD/214%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://content.fera.co.uk/hubfs/CCSS/OECD/214%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://content.fera.co.uk/hubfs/CCSS/OECD/214%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://content.fera.co.uk/hubfs/CCSS/OECD/214%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://www.benchchem.com/product/b032985?utm_src=pdf-body
https://content.fera.co.uk/hubfs/CCSS/OECD/214%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://content.fera.co.uk/hubfs/CCSS/OECD/214%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://catalog.labcorp.com/crop-chemical/oecd-223-avian-acute-oral-toxicity
https://catalog.labcorp.com/crop-chemical/oecd-223-avian-acute-oral-toxicity
https://www.benchchem.com/product/b032985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route LD50 (µ g/bee ) Classification Source

Contact 0.236 Highly Toxic [3]

Oral 0.24 Highly Toxic [4]

Table 4: Acute Toxicity of Methidathion to Mammalian Species

Species Exposure Route
LD50 (mg/kg body
weight)

Source

Rat Oral 25 - 54 [1]

Rat Dermal 85 - 94 [1]

Rat Inhalation (4-hour) 3.6 mg/L (LC50) [1]

Mouse Oral 18 - 25 [1]

Guinea Pig Oral 25 [1]

Rabbit Oral 80 [1]

Dog Oral 200 [1]

Mechanism of Action: Cholinesterase Inhibition
Methidathion exerts its toxic effects primarily through the inhibition of acetylcholinesterase

(AChE), an essential enzyme in the nervous system of insects and vertebrates.[5][6] AChE is

responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and

acetic acid, a process that terminates the nerve signal at cholinergic synapses.[7]

By inhibiting AChE, Methidathion causes an accumulation of ACh in the synaptic cleft.[8] This

leads to continuous stimulation of cholinergic receptors, resulting in a state of hyperexcitability

of the nervous system.[9] The clinical signs of Methidathion poisoning are consistent with this

mechanism and include muscle twitching, tremors, convulsions, paralysis, and ultimately, death

due to respiratory failure.[10][11]
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Mechanism of Acetylcholinesterase Inhibition by Methidathion.

Experimental Protocols
The following sections detail the standardized methodologies for key ecotoxicological studies

used to assess the toxicity of Methidathion.

Avian Acute Oral Toxicity Test (OECD 223)
This test is designed to determine the acute oral toxicity (LD50) of a substance to birds.[2][12]

Experimental Workflow:
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Workflow for Avian Acute Oral Toxicity Test (OECD 223).

Methodology:

Test Organisms: Typically, a species of upland game bird (e.g., Northern Bobwhite, Colinus

virginianus) or waterfowl (e.g., Mallard, Anas platyrhynchos) is used. Birds are acclimatized

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b032985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to laboratory conditions.

Dose Administration: The test substance is administered as a single oral dose via gavage. A

control group receives the vehicle only. A definitive test typically includes at least five dose

levels.[3]

Observation Period: Birds are observed for a period of 14 days for mortality and signs of

toxicity.[3]

Endpoint: The primary endpoint is the LD50, the statistically estimated dose that is lethal to

50% of the test population. Sub-lethal effects are also recorded.

Fish Acute Toxicity Test (OECD 203)
This test evaluates the acute toxicity of a substance to fish.[13]
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Workflow for Fish Acute Toxicity Test (OECD 203).

Methodology:

Test Organisms: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) for

cold water and Bluegill Sunfish (Lepomis macrochirus) for warm water environments. Fish

are acclimatized prior to testing.

Test Conditions: Fish are exposed to the test substance in water for 96 hours. The test can

be static, semi-static (with renewal of the test solution), or flow-through. At least five
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concentrations in a geometric series are typically used.[13][14]

Observations: Mortalities and any abnormal behavioral or physical changes are recorded at

24, 48, 72, and 96 hours.[13]

Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal

to 50% of the test fish over the 96-hour period.

Honeybee Acute Contact Toxicity Test (OECD 214)
This laboratory test is designed to assess the acute contact toxicity of a substance to adult

honeybees.[15]
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Workflow for Honeybee Acute Contact Toxicity Test (OECD 214).

Methodology:

Test Organisms: Young adult worker honeybees (Apis mellifera) of a known age and origin

are used.
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Dose Administration: The test substance is dissolved in a suitable solvent and applied

directly to the dorsal thorax of each bee using a micro-applicator. A range of at least five

doses is typically tested, with multiple replicates per dose.[1] A control group is treated with

the solvent only.

Incubation and Observation: The treated bees are kept in cages under controlled

temperature and humidity and provided with a sucrose solution. Mortality is recorded at 24

and 48 hours. The observation period may be extended to 96 hours if there is a significant

increase in mortality between 24 and 48 hours.[1]

Endpoint: The contact LD50 is calculated, representing the dose that causes 50% mortality

in the test population. Sub-lethal effects are also noted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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